molecular formula C16H14FN3OS B7532349 N-(1,3-benzothiazol-2-yl)-4-(dimethylamino)-3-fluorobenzamide

N-(1,3-benzothiazol-2-yl)-4-(dimethylamino)-3-fluorobenzamide

Cat. No.: B7532349
M. Wt: 315.4 g/mol
InChI Key: VOFUPQVCOUSJOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1,3-benzothiazol-2-yl)-4-(dimethylamino)-3-fluorobenzamide, also known as BF-168, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1,3-benzothiazol-2-yl)-4-(dimethylamino)-3-fluorobenzamide is not yet fully understood, but it is believed to involve the modulation of various signaling pathways and receptors in the body. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, by activating caspase-3 and other apoptotic proteins. In the brain, this compound has been found to enhance the activity of GABA-A receptors, which are responsible for inhibiting neuronal activity and reducing anxiety and stress.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in various cell types and tissues. In cancer cells, this compound has been found to inhibit cell proliferation, induce apoptosis, and reduce tumor growth in animal models. In the brain, this compound has been shown to enhance GABAergic neurotransmission, reduce anxiety and stress, and improve cognitive function in animal models. This compound has also been investigated for its potential to modulate other signaling pathways, such as the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

N-(1,3-benzothiazol-2-yl)-4-(dimethylamino)-3-fluorobenzamide has several advantages for use in scientific research, including its high potency, selectivity, and low toxicity. However, there are also some limitations to using this compound in lab experiments, such as its limited solubility in water and the need for specialized equipment and expertise to synthesize and purify the compound.

Future Directions

There are several future directions for research involving N-(1,3-benzothiazol-2-yl)-4-(dimethylamino)-3-fluorobenzamide, including its potential as a therapeutic agent for cancer and neurological disorders, its use as a tool for studying GABAergic neurotransmission, and its application in drug discovery and development. Additionally, further studies are needed to elucidate the full mechanism of action of this compound and to optimize its pharmacokinetic and pharmacodynamic properties for clinical use.
Conclusion
In conclusion, this compound is a promising chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to optimize its use in clinical settings.

Synthesis Methods

N-(1,3-benzothiazol-2-yl)-4-(dimethylamino)-3-fluorobenzamide can be synthesized using a multistep process involving the condensation of 2-aminobenzothiazole with 3-fluoro-4-(dimethylamino)benzoyl chloride. The resulting product is then purified through recrystallization to obtain a high-quality compound suitable for scientific research.

Scientific Research Applications

N-(1,3-benzothiazol-2-yl)-4-(dimethylamino)-3-fluorobenzamide has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. In neuroscience, this compound has been found to modulate the activity of the GABA-A receptor, which plays a crucial role in regulating neuronal excitability. This compound has also been investigated as a potential drug candidate for the treatment of depression, anxiety, and other psychiatric disorders.

Properties

IUPAC Name

N-(1,3-benzothiazol-2-yl)-4-(dimethylamino)-3-fluorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14FN3OS/c1-20(2)13-8-7-10(9-11(13)17)15(21)19-16-18-12-5-3-4-6-14(12)22-16/h3-9H,1-2H3,(H,18,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VOFUPQVCOUSJOJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=C(C=C(C=C1)C(=O)NC2=NC3=CC=CC=C3S2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14FN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.